Cas no 303152-38-7 (1-(2,6-dimethylmorpholin-4-yl)-2-(4-methoxybenzenesulfonyl)ethan-1-one)
303152-38-7 structure
Product Name:1-(2,6-dimethylmorpholin-4-yl)-2-(4-methoxybenzenesulfonyl)ethan-1-one
CAS No:303152-38-7
MF:C15H21NO5S
MW:327.395943403244
CID:5916740
PubChem ID:2767175
Update Time:2023-11-23
1-(2,6-dimethylmorpholin-4-yl)-2-(4-methoxybenzenesulfonyl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,6-dimethylmorpholin-4-yl)-2-(4-methoxybenzenesulfonyl)ethan-1-one
- Ethanone, 1-(2,6-dimethyl-4-morpholinyl)-2-[(4-methoxyphenyl)sulfonyl]-
- Oprea1_637208
- AKOS005077481
- 1-(2,6-dimethylmorpholin-4-yl)-2-(4-methoxyphenyl)sulfonylethanone
- 11H-363S
- 303152-38-7
- 1-(2,6-dimethylmorpholino)-2-[(4-methoxyphenyl)sulfonyl]-1-ethanone
-
- Inchi: 1S/C15H21NO5S/c1-11-8-16(9-12(2)21-11)15(17)10-22(18,19)14-6-4-13(20-3)5-7-14/h4-7,11-12H,8-10H2,1-3H3
- InChI Key: ZTKNGGWKHZGTAL-UHFFFAOYSA-N
- SMILES: C(=O)(N1CC(C)OC(C)C1)CS(C1=CC=C(OC)C=C1)(=O)=O
Computed Properties
- Exact Mass: 327.11404394g/mol
- Monoisotopic Mass: 327.11404394g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 469
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 81.3Ų
Experimental Properties
- Density: 1.212±0.06 g/cm3(Predicted)
- Boiling Point: 540.1±50.0 °C(Predicted)
- pka: -1.34±0.60(Predicted)
1-(2,6-dimethylmorpholin-4-yl)-2-(4-methoxybenzenesulfonyl)ethan-1-one Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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